![molecular formula C10H7NO4S2 B6258684 2-[2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid CAS No. 178881-17-9](/img/no-structure.png)
2-[2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid
Overview
Description
2-[2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid (DTA) is an organic compound belonging to the family of thiazolidine derivatives. It is an important intermediate in the synthesis of various heterocyclic compounds and has been widely used in the pharmaceutical industry. DTA is a colorless, crystalline solid with a melting point of 175-177°C and a boiling point of 255-257°C. It is insoluble in water, but soluble in organic solvents such as ethanol, methanol and ether.
Scientific Research Applications
2-[2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid has been extensively studied for its various biological activities and has been found to have several potential applications in the medical and pharmaceutical fields. It has been investigated for its anti-inflammatory, anti-bacterial, anti-fungal, anti-viral, and anti-cancer activities. It has also been studied for its potential to inhibit the growth of various cancer cells, as well as its ability to modulate the immune system. Additionally, 2-[2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid has been used in the synthesis of various heterocyclic compounds and has been shown to be effective in the treatment of various diseases.
Mechanism of Action
The exact mechanism of action of 2-[2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid is not fully understood. However, it is believed to act by modulating the activity of various enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory process. Additionally, it has been suggested that 2-[2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid may act as an antioxidant, scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects
2-[2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase and lipoxygenase enzymes, which are involved in the inflammatory process. Additionally, it has been found to modulate the activity of various enzymes involved in the metabolism of fatty acids and cholesterol. Furthermore, 2-[2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid has been shown to have antioxidant properties, scavenging free radicals and reducing oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid in laboratory experiments is its low cost and availability. Additionally, it is relatively easy to synthesize and can be used in a variety of different experiments. However, there are some limitations to using 2-[2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid in laboratory experiments. For example, it is not very soluble in water, and its solubility in organic solvents is also limited. Additionally, 2-[2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid is sensitive to light and heat, and its stability can be affected by these factors.
Future Directions
There are several potential future directions for research on 2-[2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid. One potential direction is to further investigate its anti-inflammatory, anti-bacterial, anti-fungal, anti-viral, and anti-cancer activities. Additionally, further research could be done to investigate its potential to modulate the immune system and inhibit the growth of various cancer cells. Furthermore, research could be conducted to explore its potential applications in the synthesis of various heterocyclic compounds and its potential to treat various diseases. Finally, research could also be conducted to investigate the mechanism of action of 2-[2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid and its biochemical and physiological effects.
Synthesis Methods
2-[2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid can be synthesized by several methods, including the reaction of 2-thiophenecarboxaldehyde with sodium thioacetate in acetic acid, the reaction of 2-thiophenecarboxaldehyde with potassium thioacetate in acetic acid, and the reaction of 2-thiophenecarboxaldehyde with thiourea in acetic acid. The most commonly used method is the reaction of 2-thiophenecarboxaldehyde with sodium thioacetate in acetic acid. In this reaction, 2-thiophenecarboxaldehyde is reacted with sodium thioacetate in acetic acid at a temperature of 70-80°C for 2-3 hours. The reaction yields 2-[2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid as a white solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid' involves the condensation of thiophene-2-carbaldehyde with thiosemicarbazide to form the thiazolidine ring, followed by oxidation of the thiazolidine ring to form the thiazolidinone ring. The resulting thiazolidinone is then reacted with chloroacetic acid to form the final product.", "Starting Materials": [ "Thiophene-2-carbaldehyde", "Thiosemicarbazide", "Chloroacetic acid" ], "Reaction": [ "Step 1: Thiophene-2-carbaldehyde is condensed with thiosemicarbazide in ethanol to form 2-(thiophen-2-ylmethylidene)-1,3-thiazolidine.", "Step 2: The thiazolidine ring is oxidized using hydrogen peroxide and acetic acid to form 2-(thiophen-2-ylmethylidene)-1,3-thiazolidin-4-one.", "Step 3: The thiazolidinone is then reacted with chloroacetic acid in the presence of sodium hydroxide to form 2-[2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid." ] } | |
CAS RN |
178881-17-9 |
Product Name |
2-[2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetic acid |
Molecular Formula |
C10H7NO4S2 |
Molecular Weight |
269.3 |
Purity |
95 |
Origin of Product |
United States |
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